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Compound of Interest

Compound Name: 2,2,4-Trimethylheptane

Cat. No.: B082096

An In-depth Technical Guide to the Physical Properties of 2,2,4-Trimethylheptane

Introduction

2,2,4-Trimethylheptane is a branched-chain alkane with the chemical formula C10H22.[1][2]
As a member of the alkane family, it is a saturated hydrocarbon, meaning it consists entirely of
hydrogen and carbon atoms connected by single bonds. This technical guide provides a
comprehensive overview of the core physical properties of 2,2,4-Trimethylheptane, intended
for researchers, scientists, and professionals in drug development and related fields. The
document summarizes key quantitative data, details the experimental protocols for their
determination, and illustrates the relationships between its molecular structure and physical
characteristics.

Core Physical Properties

The physical characteristics of 2,2,4-Trimethylheptane are dictated by its molecular structure
—a ten-carbon chain with methyl group branches at the second and fourth positions. These
structural features influence its intermolecular forces, which in turn determine its bulk physical
properties.

Data Presentation

The quantitative physical properties of 2,2,4-Trimethylheptane are summarized in the table
below for easy reference and comparison.
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Physical Property Value Units Conditions
Molecular Formula C10H22

Molecular Weight 142.28 g/mol

Boiling Point 148.15 °C at 1 atm
Melting Point -53.99 °C at 1 atm
Density 0.7275 g/cm3 at 20 °C

at 20 °C (for 2,4,4-
Trimethylheptane)[3]

Refractive Index ~1.4120

at 25 °C (for 2,2,4-

Viscosity ~0.501 mPa-s ]
Trimethylpentane)[4]

Experimental Protocols

The determination of the physical properties of hydrocarbon liquids such as 2,2,4-
Trimethylheptane is governed by standardized experimental procedures. The following
sections detail the methodologies for measuring the key properties listed above, with a focus
on ASTM International standards.

Density Determination

The density of liquid hydrocarbons is a fundamental property used for the conversion of
measured volumes to volumes at a standard temperature.

Methodology: ASTM D4052 - Standard Test Method for Density, Relative Density, and API
Gravity of Liquids by Digital Density Meter[5]

This method employs a digital density meter that utilizes an oscillating U-tube.

e Apparatus: A digital density meter capable of maintaining the sample at a constant
temperature.

e Procedure:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01240535.htm
https://pubs.acs.org/doi/10.1021/je5007532
https://www.benchchem.com/product/b082096?utm_src=pdf-body
https://www.benchchem.com/product/b082096?utm_src=pdf-body
https://wiki.anton-paar.com/ca-en/density-and-density-measurement/astm-d4052/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o A small volume of the liquid sample is introduced into the oscillating U-tube.[6]

o The change in the oscillation frequency of the U-tube caused by the mass of the sample is
measured.

o This frequency change is used in conjunction with calibration data to determine the density
of the sample.[6]

 Significance: This method is rapid, requires a small sample volume, and provides high
precision. It is suitable for a wide range of petroleum distillates and viscous oils.[5]

Boiling Point Determination

The boiling point provides an indication of a substance's volatility and is a key characteristic for
identification and purity assessment.

Methodology: ASTM D2887 - Standard Test Method for Boiling Range Distribution of Petroleum
Fractions by Gas Chromatography

This method determines the boiling range distribution of petroleum products.

o Apparatus: A gas chromatograph equipped with a nonpolar packed or open tubular
(capillary) column.[7]

e Procedure:
o A small sample of the hydrocarbon is injected into the gas chromatograph.

o The column temperature is increased at a reproducible linear rate, causing the
hydrocarbon components to elute in order of increasing boiling point.[7]

o The retention times of the components are correlated with their boiling points using a
calibration curve generated from a known mixture of hydrocarbons.[7]

 Significance: This gas chromatographic simulation of distillation is faster than traditional
distillation methods and provides a detailed boiling range distribution.[7]

Refractive Index Measurement
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The refractive index is a fundamental physical property that can be used to characterize pure
hydrocarbons and their mixtures.[8][9]

Methodology: ASTM D1218 - Standard Test Method for Refractive Index and Refractive
Dispersion of Hydrocarbon Liquids[8][10]

This standard covers the measurement of the refractive index of transparent and light-colored
hydrocarbons.[8][11]

e Apparatus: A calibrated refractometer, such as an Abbe-type refractometer.

e Procedure:

[¢]

A small drop of the liquid sample is placed between the prisms of the refractometer.[12]

o Light of a specific wavelength (typically the sodium D-line at 589.3 nm) is passed through
the sample.

o The instrument is adjusted to obtain a sharp boundary line, and the refractive index is read
from the scale.

o The reading is corrected to a standard temperature, usually 20°C or 25°C, using tabulated
temperature correction factors.[12]

« Significance: This method provides a highly accurate measurement of the refractive index,
which is useful for identification and quality control.[8]

Viscosity Measurement

Viscosity is a measure of a fluid's resistance to flow and is an important property for
applications involving fluid dynamics.

Methodology: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and
Opaque Liquids[13][14]

This method determines the kinematic viscosity of liquid petroleum products by measuring the
time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer.
[13][15]
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o Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type) and a constant
temperature bath.

e Procedure:
o The viscometer is charged with the liquid sample.

o The viscometer is placed in a constant temperature bath until the sample reaches thermal
equilibrium.[14]

o The time taken for the liquid to flow between two marked points on the viscometer is
measured.

o The kinematic viscosity is calculated by multiplying the measured flow time by the
calibration constant of the viscometer.[13]

o The dynamic viscosity can be obtained by multiplying the kinematic viscosity by the
density of the liquid.[13]

« Significance: This method is a primary standard for the measurement of viscosity and is
applicable to a wide range of petroleum products.[13]

Structure-Property Relationship Visualization

The physical properties of alkanes are directly related to their molecular structure. For 2,2,4-
trimethylheptane, its molecular weight and branched nature are key determinants of its
physical behavior. The following diagram illustrates these relationships.
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Structure-Property Relationship of 2,2,4-Trimethylheptane

Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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